Cas no 1566981-87-0 (3-2-(thiophen-3-yl)ethylmorpholine)

• Product Name: 3-2-(thiophen-3-yl)ethylmorpholine
• CAS No: 1566981-87-0
• MF: C₁₀H₁₅NOS
• MW: 197.297201395035
• CID: 5888161
• PubChem ID: 104704073
• Update Time: 2025-07-20

3-2-(thiophen-3-yl)ethylmorpholine Chemical and Physical Properties

Names and Identifiers

• 3-2-(thiophen-3-yl)ethylmorpholine
• EN300-1849823
• 1566981-87-0
• 3-[2-(thiophen-3-yl)ethyl]morpholine

• Inchi： 1S/C10H15NOS/c1(9-3-6-13-8-9)2-10-7-12-5-4-11-10/h3,6,8,10-11H,1-2,4-5,7H2
• InChI Key： NQNQRZBFCQONMI-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CCC1COCCN1

Computed Properties

• Exact Mass: 197.08743528g/mol
• Monoisotopic Mass: 197.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 49.5Ų

Additional information on 3-2-(thiophen-3-yl)ethylmorpholine

Research Brief on 3-2-(thiophen-3-yl)ethylmorpholine (CAS: 1566981-87-0): Recent Advances and Applications

The compound 3-2-(thiophen-3-yl)ethylmorpholine (CAS: 1566981-87-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential. The information presented herein is derived from recent peer-reviewed publications, patents, and industry reports, ensuring the accuracy and relevance of the data.

Recent studies have highlighted the role of 3-2-(thiophen-3-yl)ethylmorpholine as a key intermediate in the synthesis of novel pharmacologically active molecules. Its unique structural features, including the morpholine ring and thiophene moiety, make it a versatile scaffold for designing compounds with diverse biological activities. Researchers have explored its utility in targeting various disease pathways, particularly in the context of central nervous system (CNS) disorders and infectious diseases. The compound's ability to modulate specific receptors and enzymes has been a focal point of several investigations.

One of the most notable advancements in the study of 3-2-(thiophen-3-yl)ethylmorpholine is its application in the development of kinase inhibitors. Kinases play a critical role in cell signaling and are often implicated in cancer and inflammatory diseases. Recent preclinical studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinase targets, with promising selectivity profiles. These findings suggest potential therapeutic applications in oncology, although further optimization and clinical validation are required.

In addition to its kinase inhibitory properties, 3-2-(thiophen-3-yl)ethylmorpholine has been investigated for its potential as a modulator of neurotransmitter systems. Preliminary data indicate that the compound may interact with serotonin and dopamine receptors, which could have implications for the treatment of psychiatric and neurodegenerative disorders. However, the exact mechanisms of action and the extent of its efficacy remain subjects of ongoing research.

The synthesis of 3-2-(thiophen-3-yl)ethylmorpholine has also seen significant improvements in recent years. Novel synthetic routes have been developed to enhance yield, purity, and scalability, addressing some of the challenges associated with its production. These advancements are critical for enabling large-scale applications in drug development and ensuring the compound's availability for further research.

In conclusion, 3-2-(thiophen-3-yl)ethylmorpholine (CAS: 1566981-87-0) represents a promising compound with diverse applications in medicinal chemistry. Its potential as a kinase inhibitor and neurotransmitter modulator underscores its relevance in drug discovery. Continued research efforts are expected to further elucidate its therapeutic potential and optimize its pharmacological properties. This brief serves as a snapshot of the current state of knowledge, highlighting the need for further investigation to fully realize the compound's capabilities.